Cas no 81740-18-3 (1-N-Boc-3-Fluoroaniline)

1-N-Boc-3-Fluoroaniline structure

Product Name:1-N-Boc-3-Fluoroaniline

CAS No:81740-18-3

MF:C₁₁H₁₄FNO₂

MW:211.232766628265

MDL:MFCD04035656

CID:821677

PubChem ID:2783370

Update Time:2024-10-27

1-N-Boc-3-Fluoroaniline Chemical and Physical Properties

Names and Identifiers

- 1-N-Boc-3-Fluoroaniline
- 1-N-Boc-3-Fluoro-Aniline
- 3-FLUOROANILINE, N-BOC PROTECTED
- N-(tert-Butoxycarbonyl)-3-fluoroaniline
- N-Boc-3-fluoroaniline
- 1,1-Dimethylethyl N-(3-fluorophenyl)carbamate (ACI)
- Carbamic acid, (3-fluorophenyl)-, 1,1-dimethylethyl ester (9CI)
- Tert-Butyl 3-fluorophenylcarbamate
- SCHEMBL5474962
- EN300-212285
- 81740-18-3
- tert-butyl N-(3-fluorophenyl)carbamate
- tert-Butyl (3-fluorophenyl)carbamate
- DTXSID80382614
- (3-Fluoro-phenyl)-carbamic acid tert-butyl ester
- MFCD04035656
- tert-Butyl(3-fluorophenyl)carbamate
- PS-8005
- AKOS009158199
- Carbamic acid, (3-fluorophenyl)-, 1,1-dimethylethyl ester
- ZTELOKGOCXECBW-UHFFFAOYSA-N
- CS-0171895
- MDL： MFCD04035656
- Inchi： 1S/C11H14FNO2/c1-11(2,3)15-10(14)13-9-6-4-5-8(12)7-9/h4-7H,1-3H3,(H,13,14)
- InChI Key： ZTELOKGOCXECBW-UHFFFAOYSA-N
- SMILES： O=C(NC1C=C(F)C=CC=1)OC(C)(C)C

Computed Properties

Exact Mass: 211.101
Monoisotopic Mass: 211.101
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 38.3A^2

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.156±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 123-124 ºC
Boiling Point: 231.6±23.0 ºC (760 Torr),
Flash Point: 93.9±22.6 ºC,
Refractive Index: 1.526
Solubility: Almost insoluble (0.091 g/l) (25 º C),
Vapor Pressure: No data available

1-N-Boc-3-Fluoroaniline Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H320;H335
Warning Statement： P264;P270;P301+P312;P330
Safety Instruction： H303+H313+H333
Storage Condition：Room temperature

1-N-Boc-3-Fluoroaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	040616-5g	1-N-Boc-3-Fluoro-aniline	81740-18-3	98%	5g	￡34.00	2022-03-01
Fluorochem	040616-25g	1-N-Boc-3-Fluoro-aniline	81740-18-3	98%	25g	￡102.00	2022-03-01
Fluorochem	040616-100g	1-N-Boc-3-Fluoro-aniline	81740-18-3	98%	100g	￡294.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N304713-1g	1-N-Boc-3-Fluoroaniline	81740-18-3	97%	1g	¥88.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N304713-25g	1-N-Boc-3-Fluoroaniline	81740-18-3	97%	25g	¥1668.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N304713-5g	1-N-Boc-3-Fluoroaniline	81740-18-3	97%	5g	¥352.90	2023-09-01
Alichem	A019148530-100g	1-N-Boc-3-Fluoroaniline	81740-18-3	97%	100g	$271.44	2023-09-01
Alichem	A019148530-500g	1-N-Boc-3-Fluoroaniline	81740-18-3	97%	500g	$859.51	2023-09-01
AstaTech	66791-5/G	1-N-BOC-3-FLUORO-ANILINE	81740-18-3	98%	5/G	$30	2021-07-03
AstaTech	66791-25/G	1-N-BOC-3-FLUORO-ANILINE	81740-18-3	98%	25g	$77	2023-09-16

1-N-Boc-3-Fluoroaniline Production Method

Production Method 1

24424-99-5

81740-18-3

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 12 h, rt

Reference

Comparative catalytic C-H vs. C-Si activation of arenes with Pd complexes directed by urea or amide groups

Rauf, Waqar; Thompson, Amber L.; Brown, John M., Chemical Communications (Cambridge, 2009, (26), 3874-3876

Production Method 2

24424-99-5

81740-18-3

Reaction Conditions

1.1 Solvents: Ethanol

Reference

Ligand-Promoted meta-C-H Amination and Alkynylation

Wang, Peng; Li, Gen-Cheng; Jain, Pankaj; Farmer, Marcus E.; He, Jian; et al, Journal of the American Chemical Society, 2016, 138(42), 14092-14099

Production Method 3

24424-99-5

81740-18-3

Reaction Conditions

Reference

Preparation and electrophilic trapping of 7-lithiated benzoxazoles generated via benzyne cyclization

Clark, Robin D.; Caroon, Joan M., Journal of Organic Chemistry, 1982, 47(14), 2804-6

Production Method 4

4248-19-5

81740-18-3

60144-53-8

Reaction Conditions

1.1 Catalysts: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone , Tetraethylammonium tetrafluoroborate Solvents: Acetonitrile ; rt

Reference

Organocatalyzed photoelectrochemical C-H amination of arenes

Hou, Zhong-Wei; Yan, Hong; Song, Jinshuai; Xu, Hai-Chao, ChemRxiv, 2021, 1, 1-4

Production Method 5

81740-18-3

Reaction Conditions

1.1 Reagents: Lithium tetrafluoroborate Solvents: Ethyl acetate , Hexafluorobenzene ; 2 h, 90 °C

Reference

LiBF4-Promoted Aromatic Fluorodetriazenation under Mild Conditions

Zhang, Hongjin; Wu, Jianbo; Zhang, Xingxian ; Fan, Mengyang, Journal of Organic Chemistry, 2023, 88(17), 12826-12834

Production Method 6

6627-89-0

81740-18-3

Reaction Conditions

1.1 Reagents: tert-Butyllithium Solvents: Pentane , Tetrahydrofuran ; 45 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; 12 h, -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

Formation of hindered arylcarbamates using alkyl aryl carbonates under highly reactive conditions

Shahsavari, Shahien; Gooding, James; Wigstrom, Travis; Fang, Shiyue, ChemistrySelect, 2017, 2(13), 3959-3963

Production Method 7

24424-99-5

81740-18-3

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 10 min, 25 °C; 4 - 24 h, 25 °C

Reference

Highly ortho-Selective Chlorination of Anilines Using a Secondary Ammonium Salt Organocatalyst

Xiong, Xiaodong; Yeung, Ying-Yeung, Angewandte Chemie, 2016, 55(52), 16101-16105

Production Method 8

24424-99-5

81740-18-3

Reaction Conditions

1.1 Solvents: Ethanol ; rt

Reference

Ligand-Promoted Meta-C-H Arylation of Anilines, Phenols, and Heterocycles

Wang, Peng; Farmer, Marcus E.; Huo, Xing; Jain, Pankaj; Shen, Peng-Xiang; et al, Journal of the American Chemical Society, 2016, 138(29), 9269-9276

Production Method 9

4248-19-5

81740-18-3

60144-53-8

Reaction Conditions

1.1 Reagents: Tetraethylammonium tetrafluoroborate Catalysts: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Acetonitrile ; rt

Reference

Photoelectrocatalytic C-H amination of arenes

Hou, Zhong-Wei; Yan, Hong; Song, Jinshuai; Xu, Hai-Chao, Green Chemistry, 2023, 25(20), 7959-7962

1-N-Boc-3-Fluoroaniline Raw materials

1-N-Boc-3-Fluoroaniline Preparation Products

1-N-Boc-3-Fluoroaniline Related Literature

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